O-Isopropylhydroxylamine hydrochloride
Overview
Description
O-Isopropylhydroxylamine hydrochloride is a compound of interest in various chemical synthesis and analytical procedures due to its unique reactivity and properties. It serves as a precursor or intermediate in the synthesis of various chemical compounds, including pharmaceuticals and agrochemicals.
Synthesis Analysis
The synthesis of dimeric N-isopropylhydroxamic acids, related to O-Isopropylhydroxylamine hydrochloride, involves reactions with acid chlorides and N-isopropylhydroxylamine, showcasing the compound's role in creating structurally complex molecules (Smith & Raymond, 1980). Additionally, isopropylamine, a related compound, has been used as an amino donor in the asymmetric synthesis of unnatural amino acids, indicating the versatility of isopropylamine-based compounds in synthesis applications (Park, Dong, & Shin, 2013).
Molecular Structure Analysis
Research on the molecular structure of various hydroxylamine derivatives, including O-Isopropylhydroxylamine, has revealed significant insights into their conformation and bonding. For example, studies on O-methylhydroxylamine and its derivatives have determined that the anti conformation about the N-O bond is predominant in the gas phase, which may influence the reactivity and physical properties of these compounds (Rankin, Todd, Riddell, & Turner, 1981).
Chemical Reactions and Properties
O-Isopropylhydroxylamine hydrochloride participates in various chemical reactions, contributing to the synthesis of diverse compounds. For instance, its role in the efficient synthesis of O-(2,4-dinitrophenyl)hydroxylamine highlights its utility in aminating reactions and its potential in creating substituted N-benzoyliminopyridinium ylides (Legault & Charette, 2003).
Physical Properties Analysis
The physical properties of O-Isopropylhydroxylamine hydrochloride and related compounds have been studied extensively. Investigations into the synthesis and properties of isopropylamine borane, a compound related to O-Isopropylhydroxylamine hydrochloride, provide insights into the compound's stability, reactivity, and optimal synthesis conditions, which are crucial for its application in various chemical processes (Myakishev, Il’inchik, & Volkov, 2012).
Chemical Properties Analysis
The chemical properties of O-Isopropylhydroxylamine hydrochloride, such as reactivity with carbonyl-containing compounds, have been explored in the context of analytical chemistry. For example, its use in the determination of carbonyl-containing compounds demonstrates its utility in analytical applications and its reactivity with a wide range of chemical species (Cancilla & Hee, 1992).
Scientific Research Applications
Reduction of Peroxide Products : Hydroxylamine and semicarbazide hydrochlorides, including O-Isopropylhydroxylamine hydrochloride, are effective in reducing peroxide products from the ozonolysis of various olefins. This process occurs at different rates depending on the alcohol used, with a slower transformation rate in isopropyl alcohol compared to methanol (Ishmuratov et al., 2013).
Post-PCR Sterilization Technique : Hydroxylamine hydrochloride modifies PCR products to prevent their amplification in subsequent PCR cycles, serving as an effective post-PCR sterilization technique (Aslanzadeh, 1993).
Isoproterenol-induced Cardiac Necrosis Model : Isoproterenol-induced cardiac necrosis serves as a model to study the effects of various drugs on heart muscle, including ischemia and necrosis, which may relate to the study of isopropyl compounds like O-Isopropylhydroxylamine hydrochloride (Kahn et al., 1969).
Synthesis of Amino Sugars : The compound can be used in a method for synthesizing amino sugars by converting ketone to an oxime and reducing the oxime to an amine, offering an alternative to more common procedures (Stevens & Bryant, 1972).
Determination of Isopropyl Alcohol in Urine : This compound helps in understanding the metabolism of isopropyl alcohol in pharmaceutical and cosmetic products by enabling the determination of isopropyl alcohol and acetone in urine (Cook & Smith, 1929).
Green Synthesis of Isoxazole Derivatives : A green synthesis method using O-Isopropylhydroxylamine hydrochloride yields eco-friendly, efficient, and cost-effective isoxazole derivatives with potential anticancer and electrochemical properties (Badiger et al., 2022).
Structure of Dimeric N-isopropylhydroxamic Acids : The synthesized dimeric N-isopropylhydroxamic acids exhibit a trans conformation, held in pleated planes by strong intermolecular hydrogen bonds, which compensates for the loss of intramolecular hydrogen bonds in the cis conformation (Smith & Raymond, 1980).
Mechanism of Action
Mode of Action
It is known to have reducing properties and can be used to reduce certain compounds such as aldehydes, ketones, and nitrous salts to their corresponding alcohols, amines, or amine salts .
Pharmacokinetics
It is known to have high gastrointestinal absorption and is permeable to the blood-brain barrier .
Action Environment
This suggests that its action, efficacy, and stability could be influenced by the polarity of the environment. It should be stored under an inert gas (nitrogen or argon) at 2-8°C .
properties
IUPAC Name |
O-propan-2-ylhydroxylamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H9NO.ClH/c1-3(2)5-4;/h3H,4H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOFBPRRSRZLRBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)ON.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40507200 | |
Record name | O-Propan-2-ylhydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40507200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
O-Isopropylhydroxylamine hydrochloride | |
CAS RN |
4490-81-7 | |
Record name | Hydroxylamine, O-(1-methylethyl)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4490-81-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | O-Propan-2-ylhydroxylamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40507200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | O-(propan-2-yl)hydroxylamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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